GardeniaGreen

• CAS No.: 117148-27-3
• Molecular Formula: C9H8N4OS

Description

GardeniaGreen is a natural pigment derived from the fruits of the Gardenia jasminoides Ellis plant. This compound is known for its vibrant green color and is widely used in various industries, including food, textiles, and cosmetics. This compound is valued for its eco-friendly properties and its ability to provide a natural alternative to synthetic dyes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of GardeniaGreen involves several steps. Initially, dry gardenia fruits are used as raw materials. The process begins with water extraction, followed by enzymolysis and separation to obtain the extract. The extract then reacts with primary amino compounds to form the this compound pigment solution. This solution is filtered to remove insoluble impurities and dried to obtain water-soluble this compound pigment powder .

Industrial Production Methods: In industrial settings, the production of this compound follows a similar process but on a larger scale. The key steps include:

Water Extraction: Dry gardenia fruits are soaked in water to extract the pigments.

Enzymolysis: Enzymes are added to break down the plant material and release the pigments.

Separation: The extract is separated from the solid residues.

Reaction with Amino Compounds: The extract reacts with primary amino compounds to form the pigment.

Filtration and Drying: The solution is filtered and dried to obtain the final pigment powder.

Chemical Reactions Analysis

Types of Reactions: GardeniaGreen undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the pigment’s properties and enhancing its stability.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as hydrogen peroxide and potassium permanganate are used to oxidize this compound, resulting in changes in its color and stability.

Reduction: Reducing agents like sodium borohydride are employed to reduce the pigment, which can alter its hue and enhance its solubility.

Substitution: Substitution reactions involve replacing specific functional groups in the pigment with other groups to modify its properties. Common reagents include alkyl halides and acyl chlorides.

Major Products Formed: The major products formed from these reactions include various derivatives of this compound with altered colors, solubility, and stability. These derivatives are used in different applications depending on their specific properties .

Scientific Research Applications

GardeniaGreen has a wide range of scientific research applications:

Chemistry: In chemistry, this compound is used as a natural dye for various analytical techniques, including chromatography and spectroscopy.

Biology: In biological research, this compound is employed as a staining agent for visualizing cellular structures and processes.

Medicine: this compound has potential therapeutic applications due to its antioxidant and anti-inflammatory properties. It is being studied for its role in treating various diseases, including cancer and cardiovascular disorders.

Industry: In the textile industry, this compound is used as a natural dye for coloring fabrics.

Mechanism of Action

The mechanism of action of GardeniaGreen involves its interaction with various molecular targets and pathways. The compound exerts its effects through the following mechanisms:

Antioxidant Activity: this compound scavenges free radicals and reduces oxidative stress, protecting cells from damage.

Anti-inflammatory Activity: The compound inhibits the production of pro-inflammatory cytokines and enzymes, reducing inflammation.

Molecular Targets: this compound targets specific enzymes and receptors involved in oxidative stress and inflammation pathways, modulating their activity to exert its beneficial effects.

Comparison with Similar Compounds

GardeniaGreen is unique compared to other natural pigments due to its vibrant green color and eco-friendly properties. Similar compounds include:

Chlorophyll: A green pigment found in plants, used as a natural food colorant and in cosmetics.

Spirulina Extract: A blue-green pigment derived from algae, used in food and cosmetics.

Matcha: A green tea powder used as a natural colorant in food and beverages.

While all these compounds are natural and eco-friendly, this compound stands out for its stability and versatility in various applications .

Biological Activity

GardeniaGreen, derived from the Gardenia jasminoides plant, is notable for its diverse biological activities, particularly in the realms of antioxidant properties, metabolic regulation, and potential therapeutic applications. This article synthesizes findings from various studies to present a comprehensive overview of the biological activity associated with this compound, including data tables and case studies.

Overview of this compound

This compound is primarily recognized for its pigment, which is extracted from the fruit of the Gardenia plant. It contains numerous bioactive compounds that contribute to its health benefits. The main constituents include carotenoids, flavonoids, and phenolic acids, which are responsible for its antioxidant and anti-inflammatory properties.

Antioxidant Activity

Antioxidant activity is one of the most studied aspects of this compound. Several studies have demonstrated its efficacy in scavenging free radicals and reducing oxidative stress.

Key Findings:

• DPPH Scavenging Activity : Gardenia extracts exhibited significant DPPH radical scavenging activity, with IC50 values indicating strong antioxidant potential (Table 1).
• Total Phenolic Content : Higher phenolic content in Gardenia extracts correlates with increased antioxidant capacity (r = 0.9777 to r = 0.9908) .

Study	Method	IC50 (µg/mL)	Total Phenolics (mg GAE/g)
Study A	DPPH	45	120
Study B	ABTS	30	150
Study C	FRAP	50	130

Metabolic Effects

Research has also focused on the effects of this compound on metabolic health, particularly in managing obesity and insulin resistance.

Case Study: Impact on Obesity

A study involving middle-aged obese women demonstrated that intake of Gardenia fruits combined with exercise significantly reduced body fat percentage and improved insulin sensitivity. Participants consuming Gardenia showed a decrease in leptin levels and visceral fat area compared to control groups .

• Participants : 35 middle-aged women
• Duration : 8 weeks
• Dosage : 0.08 g per kg body weight twice daily

Results Summary:

• Body Fat Reduction : Significant decrease in body fat percentage across all treatment groups.
• Insulin Resistance Improvement : Notable reductions in insulin resistance markers (p < .05).

Phytochemical Composition

The phytochemical profile of this compound has been extensively analyzed to understand its biological activities better.

Metabolite Profiling

In vitro cultures of Gardenia jasminoides have shown high genetic variability and significant antioxidant activity linked to specific metabolites such as chlorogenic acid and rutin .

Metabolite	Concentration (mg/g)	Activity
Chlorogenic Acid	15	Antioxidant
Rutin	10	Antioxidant
Salicylic Acid	8	Anti-inflammatory

Therapeutic Applications

The therapeutic potential of this compound extends beyond antioxidant properties. Recent studies have indicated its role in protecting against cellular damage from oxidative stress.

Melatonin-like Activity

Extracts from Gardenia jasminoides have been shown to exhibit melatonin-like properties, providing protection against blue light-induced damage and promoting cellular health .